Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen

Catalog No.
S14319159
CAS No.
68443-94-7
M.F
C64H132O10P2Ti
M. Wt
1171.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2...

CAS Number

68443-94-7

Product Name

Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen

IUPAC Name

ditridecyl phosphite;[hydroxy(tridecoxy)phosphanyl]-tridecyloxidanium;propan-2-olate;prop-2-en-1-olate;titanium(4+)

Molecular Formula

C64H132O10P2Ti

Molecular Weight

1171.5 g/mol

InChI

InChI=1S/C26H55O3P.C26H54O3P.C3H7O.3C3H5O.Ti/c2*1-3-5-7-9-11-13-15-17-19-21-23-25-28-30(27)29-26-24-22-20-18-16-14-12-10-8-6-4-2;1-3(2)4;3*1-2-3-4;/h27H,3-26H2,1-2H3;3-26H2,1-2H3;3H,1-2H3;3*2H,1,3H2;/q;5*-1;+4/p+1

InChI Key

KZUYVBRTJJYXQU-UHFFFAOYSA-O

Canonical SMILES

CCCCCCCCCCCCC[OH+]P(O)OCCCCCCCCCCCCC.CCCCCCCCCCCCCOP([O-])OCCCCCCCCCCCCC.CC(C)[O-].C=CC[O-].C=CC[O-].C=CC[O-].[Ti+4]

Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen is a complex chemical compound that belongs to the class of titanates. It features a titanium center coordinated with various organic ligands, including ditridecyl phosphito and 2-propanolato groups. The compound has a unique structure characterized by its multiple coordination sites and the presence of functional groups that enhance its reactivity and potential applications in various fields.

The molecular formula for this compound includes elements such as titanium (Ti), oxygen (O), phosphorus (P), and carbon (C), reflecting its complex coordination environment. The compound's IUPAC name suggests a sophisticated arrangement of ligands around the central titanium atom, which contributes to its chemical properties and biological activity.

, including:

  • Ligand Exchange Reactions: The phosphito and propanolato ligands can be replaced by other ligands, which can modify the compound's properties.
  • Hydrolysis: In the presence of water, titanate complexes may undergo hydrolysis, leading to the formation of hydroxylated species.
  • Polymerization: The presence of 2-propen-1-olato groups indicates potential for polymerization reactions, where these groups can react to form larger polymeric structures.

These reactions are critical for understanding the reactivity and utility of titanate compounds in industrial processes.

Research on the biological activity of titanate compounds is limited but suggests potential applications in biomedical fields. Titanates have been studied for their:

  • Antimicrobial Properties: Some titanate complexes exhibit antibacterial activity, making them candidates for use in coatings or materials that prevent microbial growth.
  • Biocompatibility: Certain titanate compounds have shown promise in biocompatibility studies, indicating they may be suitable for medical applications such as drug delivery systems or implants.

Further studies are necessary to fully elucidate their biological mechanisms and therapeutic potentials.

The synthesis of Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen typically involves:

  • Preparation of Ligands: The synthesis begins with the preparation of the ditridecyl phosphito and 2-propanolato ligands.
  • Complexation Reaction: Titanium alkoxide precursors are reacted with the prepared ligands under controlled conditions (e.g., temperature, solvent) to form the desired titanate complex.
  • Purification: The resulting product is purified through methods such as recrystallization or chromatography to isolate the titanate compound from unreacted materials.

These steps ensure high yields and purity of the final product.

Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen has several potential applications:

  • Catalysis: Due to its unique ligand environment, it may serve as a catalyst in organic synthesis reactions.
  • Material Science: Its properties could be utilized in developing advanced materials with specific mechanical or thermal characteristics.
  • Nanotechnology: Titanates are often explored in nanotechnology for their ability to form nanoparticles that can be used in various applications, including drug delivery systems.

Interaction studies involving Titanate(2-) compounds focus on their behavior in different environments:

  • Solvent Interaction: Investigating how different solvents affect the stability and reactivity of titanate complexes can provide insights into their practical applications.
  • Biological Interaction: Studies examining how these compounds interact with biological systems are crucial for assessing their safety and efficacy in medical applications.

These studies help refine the understanding of how titanates function in various contexts.

Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen is unique due to its specific ligand arrangement and potential applications. Here are some similar compounds for comparison:

Compound NameCAS NumberNotable Features
Titanate(3-), tris(dioctyl phosphato)68585-79-5Different coordination environment; used in similar applications
Tetraethyl titanate78-08-0Simpler structure; widely used as a precursor in titanium-based materials
Titanium diisopropoxide bis(acetylacetonate)546-68-9Known for its catalytic properties; different ligand types

These compounds share some characteristics with Titanate(2-) but differ significantly in their structural composition and specific applications.

Hydrogen Bond Acceptor Count

9

Hydrogen Bond Donor Count

2

Exact Mass

1170.8775151 g/mol

Monoisotopic Mass

1170.8775151 g/mol

Heavy Atom Count

77

General Manufacturing Information

Titanate(2-), bis(ditridecyl phosphito-.kappa.O'')(2-propanolato)tris(2-propen-1-olato)-, hydrogen (1:2): INACTIVE

Dates

Modify: 2024-08-10

Explore Compound Types